Cas no 923283-88-9 (1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one)
923283-88-9 structure
Product Name:1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
CAS No:923283-88-9
MF:C8H10N4O
MW:178.191200733185
CID:737831
PubChem ID:136117234
Update Time:2025-04-19
1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties
Names and Identifiers
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- 1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
- 1-propan-2-yl-4H-pyrazolo[4,3-d]pyrimidin-7-one
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(1-methylethyl)-
- 1-(Propan-2-yl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
- 1-propan-2-yl-6H-pyrazolo[4,3-d]pyrimidin-7-one
- SCHEMBL12725292
- 923283-88-9
- 1-Isopropyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- AKOS006371014
- 1-(propan-2-yl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- DTXSID40717605
-
- Inchi: 1S/C8H10N4O/c1-5(2)12-7-6(3-11-12)9-4-10-8(7)13/h3-5H,1-2H3,(H,9,10,13)
- InChI Key: PAASNUFYSLOXLJ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=NN2C(C)C)N=CN1
Computed Properties
- Exact Mass: 178.08546096g/mol
- Monoisotopic Mass: 178.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59.3Ų
1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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